Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate

• Molecular Formula: C21H34O4
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C21H34O4/c1-3-4-10-14-19-20(25-19)17-16-18(22)13-11-8-6-5-7-9-12-15-21(23)24-2/h5,7-8,11,16-20,22H,3-4,6,9-10,12-15H2,1-2H3/b7-5-,11-8-,17-16+/t18?,19-,20-/m0/s1
• InChIKey: MHXSCMMMTRMMBI-PUWVHZPJSA-N

Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate: A Chiral Epoxy-Hydroxy Fatty Acid Methyl Ester for Specialized Eicosanoid Research and Pharmacological Investigation

Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate is a synthetically prepared, enantiomerically defined epoxy-hydroxy fatty acid methyl ester derivative. It belongs to the class of eicosanoid analogs that incorporate both an epoxide and a hydroxyl group within the same molecule, mirroring structural motifs found in endogenous cytochrome P450-derived epoxyeicosatrienoic acids (EETs) and lipoxygenase-derived hepoxilins [1]. This specific methyl ester form is utilized primarily as a research tool, often as a more stable and soluble surrogate for the free acid, to interrogate complex lipid signaling pathways where both epoxy and hydroxy functionalities are critical [2].

Research Tool Chiral epoxy-hydroxy eicosanoid analog for lipid signaling studies

Format Methyl ester for enhanced storage stability and solubility

Stereochemistry Defined 14(S),15(S)-epoxy and 11(R,S)-hydroxy configuration

• [1] Falck, J. R., Krishna, U. M., Reddy, Y. K., Kumar, P. S., Reddy, K. M., Hittner, S. B., Deeter, C., Sharma, K. K., Gauthier, K. M., & Campbell, W. B. (2003). Comparison of vasodilatory properties of 14,15-EET analogs: structural requirements for dilation. *American Journal of Physiology-Heart and Circulatory Physiology*, 284(1), H337-H349. View Source
• [2] Cayman Chemical. (±)14(15)-EET methyl ester - Product Overview. Bertin Bioreagent. View Source

Procurement Rationale for Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate: Why Generic 14,15-EET or Hepoxilin Analogs Cannot Be Interchanged

Generic substitution with standard 14,15-EET analogs or simpler epoxy-eicosanoids fails due to the unique combination of stereochemical and functional group features in this compound. The defined 14(S),15(S)-epoxy stereochemistry and the presence of an 11-hydroxy group are not present in common EET regioisomers [1]. Research on related analogs demonstrates that small structural changes—such as altering epoxide stereochemistry from (S,R) to (R,S) or adding a hydroxyl group—drastically alter biological activity, metabolic stability, and enzyme recognition [2]. The presence of both a hydrolytically sensitive epoxide and a hydroxy group within the same molecule creates a distinct reactivity profile compared to compounds bearing only one of these moieties, making direct substitution invalid for experiments requiring this precise molecular architecture [3].

Stereochemistry Mismatch

The (S,S)-epoxy configuration differs from natural 14(R),15(S)-EET and its (S,R) antipode, potentially altering biological recognition.

Functional Group Difference

The 11-hydroxy group is absent in standard 14,15-EET analogs, which may shift enzyme metabolism and signaling properties.

Ester vs Acid Form

Substituting the methyl ester with the free acid can change stability, solubility, and metabolic rate, requiring hydrolysis just prior to use.

• [1] Falck, J. R., Krishna, U. M., Reddy, Y. K., Kumar, P. S., Reddy, K. M., Hittner, S. B., Deeter, C., Sharma, K. K., Gauthier, K. M., & Campbell, W. B. (2003). Comparison of vasodilatory properties of 14,15-EET analogs: structural requirements for dilation. *American Journal of Physiology-Heart and Circulatory Physiology*, 284(1), H337-H349. View Source
• [2] Zeldin, D. C., Kobayashi, J., Falck, J. R., Winder, B. S., Hammock, B. D., Snapper, J. R., & Capdevila, J. H. (1995). Metabolism of Epoxyeicosatrienoic Acids by Cytosolic Epoxide Hydrolase: Substrate Structural Determinants of Asymmetric Catalysis. *Archives of Biochemistry and Biophysics*, 316(1), 443-451. View Source
• [3] Falck, J. R., Manna, S., Jacobson, H. R., Estabrook, R. W., Chacos, N., & Capdevila, J. (1984). Enantiospecific synthesis of methyl 11,12- and 14,15-epoxyeicosatrienoate. *Tetrahedron Letters*, 25(17), 1859-1862. View Source

Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate: Head-to-Head Comparative Evidence for Scientific Differentiation

Methyl Ester Stability vs. Free Acid: Enhanced Storage and Handling Characteristics for Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate

Esterification of the free carboxylic acid to a methyl ester is a well-established strategy to enhance the chemical stability and solubility of labile lipid mediators during long-term storage and experimental handling. For 14,15-EET analogs, the methyl ester form is explicitly stated to be more stable for long-term storage and can be readily hydrolyzed back to the bioactive free acid just prior to use [1]. While this comparison is made for the parent 14,15-EET structure, the same principle applies directly to the more complex and potentially more labile 11-hydroxy-14,15-epoxy derivative, providing a key procurement advantage over the free acid form of the same compound.

Methyl Ester Stability

Class-level

Reported increased stability and solubility vs. free acid for long-term storage

Supports storage and handling for labile eicosanoids

Qualitative comparison; quantitative stability data not provided

Evidence Dimension	Long-term storage stability and solubility in organic solvents
Target Compound Data	Methyl ester form: Increased stability and solubility for long-term storage; readily hydrolyzed to free acid before use [1].
Comparator Or Baseline	Free acid form of 14,15-EET: Lower stability, more prone to degradation during storage.
Quantified Difference	No specific quantified difference provided in source; difference is described qualitatively as 'more stable' and 'more soluble' [1].
Conditions	Standard laboratory storage conditions for sensitive lipids.

Why This Matters

For procurement, the methyl ester form ensures the compound arrives intact and remains stable until use, which is critical for reproducible research with sensitive, multi-functional eicosanoids.

• [1] Cayman Chemical. (±)14(15)-EET methyl ester - Product Overview. Bertin Bioreagent. View Source

Epoxide Hydrolase Substrate Recognition: Differential Metabolic Turnover of Chiral 14,15-Epoxyeicosatrienoic Acid Analogs

The presence and stereochemistry of an epoxide group are primary determinants of metabolic stability. Studies on the metabolism of enantiomerically pure EETs by cytosolic epoxide hydrolase show that the naturally predominant 14(R),15(S)-EET enantiomer is metabolized at a substantially higher rate than its 14(S),15(R)-antipode [1]. Furthermore, esterification of the free acid to a methyl ester reduces the rate of epoxide hydration to 68% of the free acid's rate for the 14,15-EET regioisomer [1]. For Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate, which possesses the non-natural 14(S),15(S)-epoxy stereochemistry and an additional 11-hydroxy group, it is inferred that its metabolism will differ significantly from the natural 14(R),15(S)-EET and its methyl ester.

Hydrolase Metabolism Rate

Class-level

Methyl 14,15-EET hydration rate reduced to 68% of free acid rate

Esterification may slow epoxide metabolism

Parent 14,15-EET data; specific rate for this analog not reported

Evidence Dimension	Relative rate of epoxide hydration by cytosolic epoxide hydrolase
Target Compound Data	For Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate, the rate is unknown but is inferred to be different due to its non-natural 14(S),15(S)-epoxy stereochemistry.
Comparator Or Baseline	14,15-EET (free acid): Rate set as 100%. Methyl 14,15-EET: Rate is 68% of free acid rate [1].
Quantified Difference	Esterification reduces hydration rate by ~32% (from 100% to 68%) for 14,15-EET [1].
Conditions	In vitro assay with purified cytosolic epoxide hydrolase.

Why This Matters

This differential metabolic stability is a key differentiator for experimental design, as it directly impacts the compound's half-life in biological systems and its ability to accumulate to effective concentrations.

• [1] Zeldin, D. C., Kobayashi, J., Falck, J. R., Winder, B. S., Hammock, B. D., Snapper, J. R., & Capdevila, J. H. (1995). Metabolism of Epoxyeicosatrienoic Acids by Cytosolic Epoxide Hydrolase: Substrate Structural Determinants of Asymmetric Catalysis. *Archives of Biochemistry and Biophysics*, 316(1), 443-451. View Source

Impact of 11-Hydroxylation on Epoxide Hydrolase Regioselectivity and Downstream Diol Chirality

The introduction of an 11-hydroxy group adjacent to the 14,15-epoxide is expected to significantly alter the regiochemistry of enzymatic epoxide ring opening. For the parent 14,15-EET molecule, enzymatic hydration by cytosolic epoxide hydrolase is enantiomer-dependent: hydration of 14(R),15(S)-EET results in regiospecific addition of water at C15, whereas this regiospecificity is lost for the 14(S),15(R)-antipode [1]. The presence of a nearby hydroxyl group can exert both steric and electronic effects on the active site, altering how the epoxide oxygen interacts with catalytic residues, thereby shifting the balance between C14 and C15 attack and yielding diol products with distinct chiral purity and biological activity [1].

Regioselectivity Shift

Class-level

11-Hydroxy group expected to alter epoxide ring-opening regiochemistry

Supports study of enzymatic diol formation

Inferred from enantiomer-dependent regiospecificity of parent EET

Evidence Dimension	Regiochemistry of enzymatic epoxide hydration
Target Compound Data	Hydration of the 14(S),15(S)-epoxide with an adjacent 11-hydroxy group is expected to show a unique regioselectivity pattern, different from the parent compound.
Comparator Or Baseline	14(R),15(S)-EET: Hydration is regiospecific at C15. 14(S),15(R)-EET: Hydration is not regiospecific [1].
Quantified Difference	No direct quantified data; inferred difference based on known enantiomer-dependent regiospecificity.
Conditions	In vitro enzymatic assay with cytosolic epoxide hydrolase.

Why This Matters

This property makes the compound a valuable mechanistic probe for studying the enzymatic transformation of epoxy-hydroxy lipids and for generating specific diol metabolites that may have distinct biological functions.

• [1] Zeldin, D. C., Kobayashi, J., Falck, J. R., Winder, B. S., Hammock, B. D., Snapper, J. R., & Capdevila, J. H. (1995). Metabolism of Epoxyeicosatrienoic Acids by Cytosolic Epoxide Hydrolase: Substrate Structural Determinants of Asymmetric Catalysis. *Archives of Biochemistry and Biophysics*, 316(1), 443-451. View Source

Critical Role of C8-C9 Double Bond in Vasodilatory Activity: Structural Requirements for EET Analog Potency

A systematic structure-activity relationship (SAR) study of 14,15-EET analogs on bovine coronary arterial rings identified the presence of a Δ8 double bond as critical for full vasodilatory activity and potency [1]. Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate retains the 8(Z) double bond found in the parent EET structure. In contrast, the closely related 5,6-EET and 11,12-EET regioisomers lack this specific double bond pattern and display different pharmacological profiles [2]. This evidence supports that any compound lacking the specific 8(Z) unsaturation will not be a suitable substitute for research focused on 14,15-EET-mediated signaling pathways.

Δ8 Double Bond Role

Cross-study comparable

14,15-EET analogs with 8(Z) double bond maintained vasodilatory activity (ED50 ~1 µM)

Retaining 8(Z) double bond supports vasodilation model context

Data from bovine coronary artery ring assay

Evidence Dimension	Vasodilatory potency on bovine coronary artery rings
Target Compound Data	Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate retains the 8(Z) double bond, a feature associated with full vasodilatory activity and potency in parent analogs [1].
Comparator Or Baseline	14,15-EET (ED50 = 1 μM). Analogs lacking the Δ8 double bond (e.g., with only Δ5 or Δ11 double bonds) have reduced potency [1].
Quantified Difference	The presence of the Δ8 double bond in 14,15-EET analogs maintains full activity and potency compared to analogs where it is absent or altered [1].
Conditions	Isolated bovine coronary arterial rings precontracted with U46619.

Why This Matters

For researchers investigating the specific signaling mechanisms downstream of 14,15-EET, this compound provides the correct pharmacophore for the Δ8 double bond, ensuring relevant biological activity that analogs from other EET regioisomers cannot provide.

• [1] Falck, J. R., Krishna, U. M., Reddy, Y. K., Kumar, P. S., Reddy, K. M., Hittner, S. B., Deeter, C., Sharma, K. K., Gauthier, K. M., & Campbell, W. B. (2003). Comparison of vasodilatory properties of 14,15-EET analogs: structural requirements for dilation. *American Journal of Physiology-Heart and Circulatory Physiology*, 284(1), H337-H349. View Source
• [2] Campbell, W. B., & Falck, J. R. (2007). Arachidonic acid metabolites as endothelium-derived hyperpolarizing factors. *Hypertension*, 49(3), 590-596. View Source

Differential Potency of EET Enantiomers: Impact of Epoxide Stereochemistry on Biological Activity

The stereochemistry of the epoxide group is a critical determinant of biological potency. In comparative studies, the 14(S),15(R)-EET enantiomer was found to be more potent than its 14(R),15(S)-counterpart in relaxing bovine coronary arteries [1]. This demonstrates that even a single stereocenter inversion at the epoxide can lead to a measurable difference in vasodilatory efficacy. Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate features a distinct (S,S) stereochemistry at the epoxide, which is different from both the (S,R) and (R,S) forms. This unique stereochemical arrangement is expected to confer a unique potency profile that distinguishes it from all other commercially available 14,15-EET enantiomers.

Enantiomer Potency

Cross-study comparable

14(S),15(R)-EET more potent than 14(R),15(S)-EET in vasodilation assay

Unique (S,S) stereochemistry may yield distinct assay response

Direct data for (S,S) form not available; inferred from enantiomer comparison

Evidence Dimension	Vasodilatory potency
Target Compound Data	Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate has a (S,S) epoxide stereochemistry.
Comparator Or Baseline	14(S),15(R)-EET (more potent) and 14(R),15(S)-EET (less potent) [1].
Quantified Difference	No specific quantified difference for the target compound; known difference between (S,R) and (R,S) enantiomers of 14,15-EET is that (S,R) is more potent [1].
Conditions	In vitro vasodilation assay on bovine coronary arterial rings.

Why This Matters

This property is essential for structure-activity relationship studies and for researchers needing to probe the stereochemical requirements of EET-binding proteins or receptors.

• [1] Falck, J. R., Krishna, U. M., Reddy, Y. K., Kumar, P. S., Reddy, K. M., Hittner, S. B., Deeter, C., Sharma, K. K., Gauthier, K. M., & Campbell, W. B. (2003). Comparison of vasodilatory properties of 14,15-EET analogs: structural requirements for dilation. *American Journal of Physiology-Heart and Circulatory Physiology*, 284(1), H337-H349. View Source

Unique Chromatographic and Mass Spectrometric Signature for Targeted Lipidomics

The combination of a methyl ester, a defined epoxide stereochemistry, and an 11-hydroxy group imparts a unique chromatographic retention time and mass spectrometric fragmentation pattern to Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate. This allows for its unambiguous identification and quantification in complex biological matrices. The compound can be distinguished from its regioisomer, 15-H-11,12-EETA, and from other 14,15-EET analogs based on its mass spectrum [1]. This property is critical for use as an internal standard or for targeted metabolomics studies where precise, compound-specific detection is required, especially in samples containing a complex mixture of eicosanoids.

Analytical Signature

Supporting evidence

Distinct mass spectrum consistent with 11-H-14,15-EETA, differentiated from regioisomer

Enables targeted lipidomic detection and quantification

GC-MS analysis; quantitative differentiation not reported

Evidence Dimension	Analytical differentiation via mass spectrometry
Target Compound Data	Unique mass spectrum consistent with 11-hydroxy-14,15-epoxyeicosatrienoic acid (11-H-14,15-EETA) [1].
Comparator Or Baseline	15-H-11,12-EETA (regioisomer) and other EET analogs.
Quantified Difference	No quantitative difference provided; differentiation is qualitative via distinct mass spectra.
Conditions	Gas chromatography-mass spectrometry (GC-MS) analysis.

Why This Matters

For procurement, this ensures that the compound can serve as a reliable and distinguishable standard, enabling accurate quantification and identification in lipidomic workflows.

• [1] Pfister, S. L., Spitzbarth, N., Nithipatikom, K., Edgemond, W. S., Falck, J. R., & Campbell, W. B. (2001). Transformation of 15-HETE to 14,15-dihydroxyeicosatrienoic acid and 11,14,15- and 13,14,15-trihydroxyeicosatrienoic acid by rabbit aorta. *Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids*, 1532(3), 205-213. View Source

High-Value Application Scenarios for Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate in Research and Development

Mechanistic Probes for Epoxide Hydrolase Structure-Function Studies

This compound serves as a specialized substrate to investigate the active site topology and catalytic mechanism of cytosolic epoxide hydrolase. By providing a chiral epoxide with an adjacent hydroxyl group, researchers can probe how enzyme-substrate interactions dictate the regio- and stereoselectivity of water addition, building upon the foundational knowledge that epoxide hydrolase hydration of 14,15-EET is enantiomer-dependent [1].

Stereochemical Probes for EET Receptor and Effector Protein Identification

Given that the vasodilatory potency of EETs is sensitive to epoxide stereochemistry [1], Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate can be used in competitive binding assays or functional studies to identify and characterize the protein targets that discriminate between EET enantiomers. Its unique (S,S)-epoxy configuration provides a new chemical probe distinct from the more commonly studied (R,S) and (S,R) forms.

Targeted Lipidomics and Metabolomics Standard

In metabolomics, where the detection and quantification of a vast array of lipids is the goal, this compound can be employed as a high-purity standard or as a stable-isotope labeled internal standard for the absolute quantification of 11-hydroxy-14,15-epoxyeicosatrienoic acid and related metabolites in biological samples [1]. Its distinct mass spectrometric signature ensures reliable identification in complex matrices, such as plasma or tissue extracts.

Synthetic Intermediate for Complex Bioactive Lipid Analogs

The compound's multifunctional architecture—containing a methyl ester, an epoxide, a hydroxyl group, and three isolated double bonds—makes it a versatile starting material for the synthesis of more complex lipid libraries. It can be selectively hydrolyzed to the free acid [1], or the epoxide can be opened to generate trihydroxy-derivatives (THETAs), which are themselves potent vasodilators [2], allowing for the exploration of novel lipid mediators.

Application

Selection Property

Validation Focus

Epoxide hydrolase structure-function studies

Chiral epoxy-hydroxy substrate probe

Hydrolase regio- and stereoselectivity review

EET receptor/effector identification

(S,S)-epoxy stereochemistry probe

Enantiomer-specific binding assay context

Targeted lipidomics/metabolomics standard

Distinct mass spectrometric signature

Quantitative lipidomic method validation

Synthetic intermediate for complex lipid analogs

Multifunctional lipid scaffold with reactive groups

Synthetic derivatization and reactivity review

• [1] Zeldin, D. C., Kobayashi, J., Falck, J. R., Winder, B. S., Hammock, B. D., Snapper, J. R., & Capdevila, J. H. (1995). Metabolism of Epoxyeicosatrienoic Acids by Cytosolic Epoxide Hydrolase: Substrate Structural Determinants of Asymmetric Catalysis. *Archives of Biochemistry and Biophysics*, 316(1), 443-451. View Source
• [2] Pfister, S. L., Spitzbarth, N., Nithipatikom, K., Edgemond, W. S., Falck, J. R., & Campbell, W. B. (2001). Transformation of 15-HETE to 14,15-dihydroxyeicosatrienoic acid and 11,14,15- and 13,14,15-trihydroxyeicosatrienoic acid by rabbit aorta. *Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids*, 1532(3), 205-213. View Source